
A Technical Guide to the Solubility of Vinyl
Octanoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vinyl octanoate

Cat. No.: B1583061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vinyl octanoate (CAS No. 818-44-0) is a versatile monomer and acyl donor utilized in polymer

chemistry, biocatalysis, and the synthesis of specialty materials.[1] Its chemical structure,

featuring a vinyl group and an octanoate ester, dictates its physical and chemical properties,

including its solubility. Understanding the solubility of vinyl octanoate in various solvents is

paramount for its effective use in reaction media, purification processes, and formulation

development. This technical guide provides a comprehensive overview of the solubility of vinyl
octanoate, outlines experimental protocols for its quantitative determination, and presents a

relevant experimental workflow.

Physicochemical Properties of Vinyl Octanoate
A summary of the key physicochemical properties of vinyl octanoate is presented in the table

below.
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Property Value

Molecular Formula C₁₀H₁₈O₂

Molecular Weight 170.25 g/mol [2]

Appearance Colorless liquid[1][3]

Boiling Point 135°C at 100 mmHg

Flash Point 75°C

Density 0.8790 g/cm³[3]

Solubility Profile of Vinyl Octanoate
Comprehensive quantitative solubility data for vinyl octanoate in a wide range of organic

solvents is not readily available in published literature. However, based on its chemical

structure and available qualitative information, a general solubility profile can be established.

Vinyl octanoate is a hydrophobic compound with low solubility in water. It is generally soluble

in common organic solvents, particularly those with low to moderate polarity.

Data Presentation: Qualitative Solubility of Vinyl Octanoate

The following table summarizes the expected qualitative solubility of vinyl octanoate in various

solvents based on available information. "Soluble" indicates that the substance is expected to

dissolve to a significant extent, while "Low" indicates poor solubility.
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Solvent Class Solvent Expected Solubility

Alcohols Methanol Soluble

Ethanol Soluble

Ethers Diethyl Ether Soluble

Tetrahydrofuran (THF) Soluble

Chlorinated Solvents Dichloromethane Soluble

Chloroform Soluble

Ketones Acetone Soluble

Esters Ethyl Acetate Soluble

Aromatic Hydrocarbons Toluene Soluble

Aliphatic Hydrocarbons Hexane Soluble

Protic, Polar Solvents Water Low

Experimental Protocols for Solubility Determination
The following is a general experimental protocol for the quantitative determination of the

solubility of a liquid organic compound like vinyl octanoate. This method can be adapted for

various solvents and temperatures.

Objective: To determine the concentration of vinyl octanoate in a saturated solution of a given

solvent at a specific temperature.

Materials:

Vinyl octanoate (high purity)

Selected solvent (anhydrous, high purity)

Analytical balance

Temperature-controlled shaker or water bath
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Centrifuge

Glass vials with screw caps

Calibrated pipettes and syringes

Gas chromatograph (GC) with a suitable column and detector (e.g., Flame Ionization

Detector - FID) or other suitable analytical instrument.

Procedure:

Preparation of Saturated Solution:

Add an excess amount of vinyl octanoate to a known volume of the selected solvent in a

glass vial. The presence of a separate, undissolved phase of vinyl octanoate should be

visible.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a temperature-controlled shaker or water bath set to the desired

temperature.

Agitate the mixture for a sufficient time to ensure equilibrium is reached (e.g., 24-48

hours).

Sample Collection and Preparation:

After the equilibration period, stop the agitation and allow the phases to separate. If

necessary, centrifuge the vial to facilitate the separation of the undissolved vinyl
octanoate.

Carefully extract a known volume of the clear, saturated supernatant (the solvent phase)

using a pre-warmed or pre-cooled syringe to match the equilibration temperature.

Accurately dilute the collected sample with a known volume of the pure solvent to bring

the concentration within the calibration range of the analytical instrument.

Quantitative Analysis:
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Prepare a series of standard solutions of vinyl octanoate in the chosen solvent with

known concentrations.

Analyze the standard solutions using a calibrated GC-FID (or other suitable analytical

method) to generate a calibration curve.

Analyze the diluted sample of the saturated solution under the same conditions.

Determine the concentration of vinyl octanoate in the diluted sample by comparing its

response to the calibration curve.

Calculation of Solubility:

Calculate the concentration of vinyl octanoate in the original saturated solution, taking

into account the dilution factor.

Express the solubility in appropriate units, such as grams of vinyl octanoate per 100

grams of solvent ( g/100g ) or moles of vinyl octanoate per liter of solution (mol/L).

Mandatory Visualization
The following diagrams illustrate a logical workflow for the enzymatic synthesis of vinyl
octanoate, a process where solvent selection based on solubility is a critical parameter.

Start
Reactants:

- Octanoic Acid
- Vinyl Acetate (Acyl Donor)

Reaction Setup:
- Combine Reactants, Solvent, and Enzyme

- Set Temperature and Agitation

Solvent Selection
(e.g., Hexane, Toluene)

Immobilized Lipase
(e.g., Novozym 435)

Enzymatic Transesterification
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(e.g., GC Analysis)
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(Filtration)

Continue until completion
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Click to download full resolution via product page

Caption: Workflow for the enzymatic synthesis of vinyl octanoate.
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Caption: Factors influencing enzymatic synthesis of vinyl octanoate.

Conclusion
While quantitative solubility data for vinyl octanoate remains a gap in the scientific literature,

its qualitative solubility profile is well-understood. It is readily soluble in a range of common

organic solvents and exhibits low solubility in water. For applications requiring precise solubility

values, the experimental protocol provided in this guide can be employed. The selection of an

appropriate solvent system, guided by solubility considerations, is crucial for the successful

application of vinyl octanoate in chemical synthesis and formulation, as illustrated by the

enzymatic synthesis workflow. Further research to quantify the solubility of vinyl octanoate in

various solvents at different temperatures would be a valuable contribution to the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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